5-Bromo-7-fluoro-1-benzofuran-2-carbonyl chloride

• IUPAC Name: 5-bromo-7-fluoro-1-benzofuran-2-carbonyl chloride
• InChI: InChI=1S/C9H3BrClFO2/c10-5-1-4-2-7(9(11)13)14-8(4)6(12)3-5/h1-3H
• InChI Key: PCXHTJXLRUAJIS-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(OC2=C(C=C1Br)F)C(=O)Cl
• Molecular Formula: C9H3BrClFO2
• Molecular Weight: 277.47 g/mol

Description

5-Bromo-7-fluoro-1-benzofuran-2-carbonyl chloride (5-BFBC) is an important synthetic intermediate used in the synthesis of a variety of compounds with various biological activities, such as antibiotics and anticancer agents. 5-BFBC is a halogenated benzofuran derivative that is characterized by its unique structure and high reactivity. The synthesis of 5-BFBC involves a multi-step process, which is often complex and time-consuming. Despite the difficulty of synthesizing 5-BFBC, its versatility makes it an important reagent for the synthesis of a variety of compounds with potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

5-Bromo-7-fluoro-1-benzofuran-2-carbonyl chloride has been explored in the synthesis of biologically significant compounds. Its utility is illustrated in the formation of benzofuran aryl ureas and carbamates, demonstrating its role in creating potential antimicrobial agents. The benzofuran ring formation involves reacting bromo salicylaldehyde with diethyl bromomalonate, leading to the creation of 5-bromo-2-ethyl carboxylate. This intermediate is then transformed through several steps into 5-bromobenzofuranyl aryl ureas and carbamates, showcasing the chemical's versatility in synthetic organic chemistry (Kumari et al., 2019).